Cas no 62029-81-6 (2-Amino-N-propylacetamide)

• Product Name: 2-Amino-N-propylacetamide
• CAS No: 62029-81-6
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD06655365
• CID: 843851
• PubChem ID: 4961985
• Update Time: 2025-05-19

2-Amino-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-propylacetamide
• SCHEMBL1376469
• BS-29022
• G29377
• DTXSID40406981
• HMS1780P18
• AKOS000206328
• CS-0454285
• 62029-81-6
• EN300-12590
• DTXCID90357833
• MFCD06655365

• MDL： MFCD06655365
• Inchi： 1S/C5H12N2O/c1-2-3-7-5(8)4-6/h2-4,6H2,1H3,(H,7,8)
• InChI Key： FDYLEQIJNGFKPH-UHFFFAOYSA-N
• SMILES： O=C(CN)NCCC

Computed Properties

• Exact Mass: 117.10289
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 56.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-propylacetamide

Comprehensive Overview of 2-Amino-N-propylacetamide (CAS No. 62029-81-6): Properties, Applications, and Industry Insights

2-Amino-N-propylacetamide (CAS No. 62029-81-6) is a versatile organic compound with a molecular formula of C5H12N2O. This aminoamide derivative has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries due to its unique structural properties. The compound features both amide and amine functional groups, making it a valuable intermediate for synthesizing more complex molecules. Researchers and manufacturers frequently search for "2-Amino-N-propylacetamide synthesis," "CAS 62029-81-6 suppliers," and "N-propylacetamide applications," reflecting its commercial and scientific relevance.

In recent years, the demand for high-purity 2-Amino-N-propylacetamide has surged, driven by advancements in peptide-based drug development and green chemistry initiatives. The compound’s role as a building block in bioconjugation and prodrug design aligns with trends in personalized medicine and targeted therapies. Analytical techniques like HPLC and NMR are critical for quality control, as emphasized by queries such as "62029-81-6 analytical methods." Its solubility in polar solvents (e.g., water, ethanol) and stability under controlled conditions further enhance its utility.

The pharmaceutical industry leverages 2-Amino-N-propylacetamide for constructing heterocyclic scaffolds, a key focus area in small-molecule drug discovery. Searches for "aminoamide intermediates for APIs" highlight this niche. Meanwhile, agrochemical applications include its use in crop protection agents, where its biodegradability meets regulatory standards like REACH. Environmental concerns have also spurred interest in "sustainable synthesis of 62029-81-6," with studies exploring catalytic methods to reduce waste.

From a regulatory standpoint, CAS 62029-81-6 is not classified as hazardous under major frameworks such as GHS or OSHA, though proper laboratory handling protocols are recommended. Market reports indicate growth in the fine chemicals sector, with Asia-Pacific emerging as a hub for custom synthesis services. FAQs like "Is 2-Amino-N-propylacetamide biodegradable?" or "storage conditions for aminoamides" reflect end-user priorities.

Innovations in process chemistry have optimized the production of 2-Amino-N-propylacetamide, reducing costs and improving yields. Patent analyses reveal its incorporation in drug delivery systems and cosmetic formulations, addressing trends in transdermal absorption enhancers. The compound’s low toxicity profile (as per OECD guidelines) supports its adoption in diverse R&D projects. Queries such as "alternative to 2-Amino-N-propylacetamide" or "scaling up aminoamide production" underscore industrial challenges.

Future prospects for 62029-81-6 include potential roles in biomaterials and electronic chemicals, areas gaining traction in academic literature. Collaborations between academia and CDMOs (Contract Development and Manufacturing Organizations) are accelerating its commercialization. As sustainability becomes paramount, "green routes to N-propylacetamide derivatives" will likely dominate research agendas, ensuring this compound remains at the forefront of specialty chemical innovation.